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Compound of Interest

Compound Name: Calcium citrate malate

CAS No.: 159771-97-8

Cat. No.: B15723049

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

calcium citrate malate (CCM). The following information addresses common challenges and

experimental variables impacting CCM solubility.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors that influence the solubility of Calcium Citrate Malate
(CCM)?

A1: The solubility of CCM is a multifactorial property influenced by several key parameters:

pH: CCM solubility is significantly affected by pH. It is more soluble in acidic conditions and

its solubility pattern changes as the pH shifts towards neutral or alkaline.[1] In simulated

gastric pH (around 2.0), a high percentage of soluble calcium is in its ionic form.[1]

Temperature: The manufacturing process, particularly the drying temperature, plays a critical

role. Drying CCM above 100°C can lead to decomposition and the formation of a less
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soluble mixture.[2][3][4] The solubility of different calcium citrate hydrates can also be

temperature-dependent.[5][6]

Molar Ratios of Constituents: The molar ratio of calcium to citrate and malate is a crucial

determinant of solubility.[2][3][7] Neutral and acidic salts of CCM, where the moles of citrate

and malate are balanced or in excess relative to calcium, tend to exhibit higher solubility.[2]

[3][7]

Metastable Form: The manufacturing process can produce a metastable form of CCM which

is significantly more soluble than its constituent parts, calcium citrate or calcium malate.[2][3]

[7][4][8]

Particle Size: Grinding the CCM to a smaller particle size (less than 1 millimeter) can

facilitate easier dissolution in foods and beverages.[2][3][7]

Presence of Other Ions and Molecules: The presence of other substances, such as amino

acids and bile components, can influence calcium solubility.[9] Ionic strength of the solution

can also play a role.[10]

Q2: My CCM is not dissolving completely in water at room temperature. What could be the

issue?

A2: Incomplete dissolution of CCM in water can be attributed to several factors:

Incorrect Molar Ratio: The specific molar ratio of your CCM is critical. Basic salts, with an

excess of calcium, are generally less soluble.[2][3][7]

High Drying Temperature during Synthesis: If the CCM was dried at temperatures exceeding

100°C during its preparation, it may have decomposed into a less soluble form.[2][3][7][4]

Crystalline Form: The material may not be in the desired metastable, more soluble form. The

preparation method significantly impacts the final product's structure and solubility.[2][3][7]

Particle Size: Larger particles will dissolve more slowly. Consider reducing the particle size

by grinding.[2][3][7]
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Hydration State: CCM can form stable hydrates. The level of hydration can affect its handling

and solubility.[2][3][7]

Q3: How does pH impact the form of soluble calcium from CCM?

A3: The pH of the solution dictates the equilibrium between ionic calcium and complexed

calcium. At a low pH, similar to gastric conditions (pH 2.0), a significant portion (80-90%) of the

soluble calcium from CCM exists in its free ionic form (Ca²⁺).[1] As the pH increases to a more

neutral level (pH 7.0), characteristic of the intestines, CCM forms a higher level of soluble

calcium citrate complexes.[1]
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Problem Potential Cause Recommended Action

Low Solubility in Neutral pH
Incorrect molar ratio (basic

salt).

Verify the synthesis protocol

and the molar ratios of

calcium, citric acid, and malic

acid used. Neutral or acidic

salts are preferred for higher

solubility.[2][3]

High drying temperature during

preparation (>100°C).

Review the drying step of your

synthesis. Ensure the

temperature was maintained

below 100°C to prevent

decomposition.[2][3][7][4]

The CCM is not in its

metastable form.

The preparation method is key.

Rapid precipitation from a

concentrated solution is often

used to obtain the metastable

form.[2][3][7][8]

Slow Dissolution Rate Large particle size.

Grind the CCM powder to a

finer particle size (e.g., less

than 1 mm) to increase the

surface area for dissolution.[2]

[3][7]

Precipitation Occurs Upon

Standing
Exceeding the solubility limit.

The CCM solution may be

supersaturated. The complex

will precipitate once its

solubility is exceeded.[2][3][7]

Conversion to a less soluble

hydrate form.

Calcium citrate can exist in

different hydrate forms with

varying solubilities. The

tetrahydrate is more soluble

than the hexahydrate.[6]

Inconsistent Solubility Between

Batches

Variation in synthesis

parameters.

Strictly control reaction

temperature, concentration of

reactants, and drying
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conditions between batches to

ensure consistency.[2][3][7]

Incomplete neutralization

during synthesis.

Ensure that the citric and malic

acids are fully neutralized by

the calcium source during the

reaction.[3][7]

Quantitative Data on CCM Solubility
The solubility of Calcium Citrate Malate is highly dependent on its specific molar ratio. The

following table summarizes solubility data for different CCM compositions as described in

patent literature.

CCM Molar Ratio

(Calcium:Citrate:Mal

ate)

Classification
% Soluble Calcium

(w/w CCM)
Reference

6:2:3 Neutral 91 [3][7]

8:2:5 Neutral 89 [3][7]

5:2:2 Neutral 73 [3][7]

4:2:3 Acid 100 [3][7]

5:1:1 Basic 45 [3][7]

Note: The solubility was determined by measuring the amount of calcium in solution from a 100

mg sample of CCM in water at approximately 20°C.[3]

Experimental Protocols
Protocol 1: Determination of Soluble Calcium in CCM
This method is adapted from patent literature to determine the percentage of soluble calcium in

a CCM sample.[2][3]

Materials:
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Calcium Citrate Malate (CCM) sample

Deionized water

5% Hydrochloric Acid (HCl) solution

5% Lanthanum solution (as lanthanum oxide)

Whatman #4 filter paper

Buchner funnel and filtration apparatus

Volumetric flasks (100 mL, 50 mL)

Pipettes

Atomic Absorption Spectrophotometer

Procedure:

Accurately weigh a quantity of the CCM sample calculated to contain 0.1 g of Calcium.

Add 50 mL of deionized water at room temperature (approx. 20°C) to the sample.

Stir the slurry for 30 minutes.

Rapidly filter the slurry through a Whatman #4 filter paper using a Buchner funnel with a

slight vacuum.

Collect the filtrate and dilute it to 100 mL with the 5% HCl solution in a volumetric flask.

Take a 200 µL aliquot of this solution and dilute it to 50 mL with 1 mL of 5% lanthanum

solution and 5% HCl in a volumetric flask.

Determine the calcium concentration in the final solution using an Atomic Absorption

Spectrophotometer. This value represents the soluble calcium.

To determine the insoluble calcium, dissolve the residue on the filter paper in 5% HCl and

dilute to 200 mL. Analyze this solution for calcium content via atomic absorption.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b15723049/docs?utm_src=pdf-body#calcium-citrate-malate-solubility-a-technical-support-resource
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The sum of soluble and insoluble calcium should ideally equal the initial 100 mg of calcium.

The percent soluble calcium can then be calculated.

Protocol 2: Determination of Citric and Malic Acids in
CCM by HPLC
This protocol, based on patent information, outlines a method for quantifying the citric and

malic acid content in a CCM sample using High-Pressure Liquid Chromatography (HPLC).[3]

Materials and Equipment:

CCM sample

0.2N Hydrochloric Acid (HCl)

HPLC grade water

Sulfuric Acid (H₂SO₄), 1N

Citric Acid and Malic Acid standards

HPLC system with a UV detector

0.45 µm filter

Chromatographic Conditions:

Mobile Phase: 0.0015N H₂SO₄ in HPLC grade water. Filter through a 0.45 µm filter and

degas.

Flow Rate: 0.8 mL/min

Injection Volume: 25 µL

Detector: UV at 210 nm

Procedure:
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Standard Preparation: Accurately weigh approximately 0.025 g each of citric acid and malic

acid standards into a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile

phase.

Sample Preparation: Accurately weigh about 0.05 g of the CCM powder into a 10 mL

volumetric flask. Dissolve the sample in 0.2N HCl. If the sample does not dissolve

completely, add additional HCl until dissolution is achieved. Dilute to the mark with 0.2N HCl

and mix thoroughly.

Analysis: Inject the standard and sample solutions into the HPLC system and record the

chromatograms.

Calculation: Calculate the weight percentage of citric and malic acid in the sample based on

the peak areas of the sample and the standard.

Visualizations
Caption: Experimental workflow for determining CCM solubility.
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Caption: Key factors influencing Calcium Citrate Malate solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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